Cas no 1936211-82-3 (2-methyl-3-(trifluoromethyl)morpholine)

• Product Name: 2-methyl-3-(trifluoromethyl)morpholine
• CAS No: 1936211-82-3
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• MDL: MFCD31420835
• CID: 5247664
• PubChem ID: 130889606
• Update Time: 2026-03-09

2-methyl-3-(trifluoromethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-methyl-3-(trifluoromethyl)-
• 2-methyl-3-(trifluoromethyl)morpholine

• MDL： MFCD31420835
• Inchi： 1S/C6H10F3NO/c1-4-5(6(7,8)9)10-2-3-11-4/h4-5,10H,2-3H2,1H3
• InChI Key： FQYGBPAJFYLRIB-UHFFFAOYSA-N
• SMILES： N1CCOC(C)C1C(F)(F)F

Additional information on 2-methyl-3-(trifluoromethyl)morpholine

Comprehensive Guide to 2-Methyl-3-(trifluoromethyl)morpholine (CAS No. 1936211-82-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 2-methyl-3-(trifluoromethyl)morpholine (CAS No. 1936211-82-3) has garnered significant attention due to its unique structural features and versatile applications. This heterocyclic compound, characterized by a morpholine core substituted with a methyl group and a trifluoromethyl moiety, is increasingly sought after in pharmaceutical research, agrochemical formulations, and advanced material science. Its molecular formula, C₆H₁₀F₃NO, and precise stereochemistry make it a valuable building block for designing bioactive molecules.

The growing demand for fluorinated compounds in drug discovery has propelled interest in 2-methyl-3-(trifluoromethyl)morpholine. Researchers highlight its potential as a pharmacophore in kinase inhibitors and GPCR-targeting therapeutics, aligning with current trends in precision medicine. The trifluoromethyl group enhances metabolic stability and lipophilicity—key properties addressed in popular search queries like "improving drug bioavailability" and "CF3 in medicinal chemistry". Analytical techniques such as HPLC purity analysis and chiral separation methods are critical for quality control, reflecting frequent industry searches.

From a synthetic chemistry perspective, CAS 1936211-82-3 serves as a pivotal intermediate in multi-step organic synthesis. Patent literature reveals its utility in catalyzed cross-coupling reactions, particularly in constructing N-heterocyclic scaffolds—a topic trending in green chemistry forums. The compound's stability under microwave-assisted synthesis conditions (a frequently searched optimization technique) makes it attractive for high-throughput workflows. Regulatory-compliant GMP-grade production protocols have also been documented, addressing queries about scale-up challenges in fine chemical manufacturing.

Material scientists are exploring 2-methyl-3-(trifluoromethyl)morpholine derivatives for liquid crystal formulations and polymeric photoacid generators, capitalizing on the electron-withdrawing effect of the CF₃ group. These applications resonate with search trends around advanced electronic materials and semiconductor lithography. Recent studies published in journals like ACS Applied Materials & Interfaces demonstrate its role in energy storage materials, linking to popular searches about battery technology innovations.

Quality specifications for 1936211-82-3 typically include ≥98% purity (by GC-MS analysis), residual solvent limits per ICH guidelines, and strict control of enantiomeric excess for chiral applications—details frequently requested in technical datasheets. Storage recommendations emphasize protection from oxidative degradation under inert atmospheres, a concern often raised in chemical storage best practices discussions. The compound's Hansen solubility parameters and logP values (3.1±0.2) are routinely analyzed, addressing formulation-related search queries.

Environmental and safety assessments of 2-methyl-3-(trifluoromethyl)morpholine follow OECD test guidelines, with particular attention to biodegradation pathways of fluorinated compounds—a hot topic in green chemistry circles. Computational studies using DFT calculations predict its environmental fate, while ADMET prediction tools evaluate its biological profile. These methodologies align with trending searches about in silico toxicity screening and sustainable chemical design principles.

The global market for fluorinated morpholine derivatives is projected to grow at 6.8% CAGR (2023-2030), driven by demand from pharmaceutical intermediates and electronic materials sectors. Supply chain analytics reveal increasing inquiries about custom synthesis services for 1936211-82-3, particularly from contract research organizations engaged in fragment-based drug discovery. Current research explores its potential in proteolysis targeting chimeras (PROTACs), connecting to cutting-edge search trends in targeted protein degradation therapeutics.